3-(3-Bromophenyl)-6-(indolin-1-ylmethyl)thiazolo[2,3-c][1,2,4]triazole

• IUPAC Name: 3-(3-bromophenyl)-6-(2,3-dihydroindol-1-ylmethyl)-[1,3]thiazolo[2,3-c][1,2,4]triazole
• InChI: InChI=1S/C19H15BrN4S/c20-15-6-3-5-14(10-15)18-21-22-19-24(18)12-16(25-19)11-23-9-8-13-4-1-2-7-17(13)23/h1-7,10,12H,8-9,11H2
• InChI Key: AULOUSVXCXLAPJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)CC3=CN4C(=NN=C4S3)C5=CC(=CC=C5)Br
• Molecular Formula: C19H15BrN4S
• Molecular Weight: 411.3 g/mol

Description

“3-(3-Bromophenyl)-6-(indolin-1-ylmethyl)thiazolo[2,3-c][1,2,4]triazole” is a compound that contains a triazole ring, which is a heterocyclic with molecular formula C2H3N3. Compounds containing triazole exhibited broad biological activities.

Synthesis Analysis

An efficient and straightforward methodology for the preparation of novel functionalized thiazolo[3,2-b]triazole has been implemented with excellent yields via a one-pot catalyst-free procedure at room temperature by the reaction of dibenzoylacetylene and triazole derivatives. Several main synthetic methods from various nitrogen sources were summarized.

Molecular Structure Analysis

1,2,3-Triazole is an interesting N-heterocyclic framework which can act as both a hydrogen bond donor and metal chelator. The structure of the compound was established using single crystal X-ray diffraction.

Chemical Reactions Analysis

The triazole moiety plays a dual role as both a strong linker and an excellent ligand and immobilizes the palladium species in the catalyst matrix. This nanostructure was found to be an efficient catalyst for the CO gas-free formylation of aryl halides using formic acid (HCOOH) as the most convenient, inexpensive and environmentally friendly CO source.

Mechanism of Action

The electron richness and aromaticity of triazole enable it to freely bind with a wide range of biomacromolecules by interactions of pi–pi bonds, H bonds, and ion-dipole bonds.